Cas no 4621-50-5 (Phosphoric Acid Triheptyl Ester)

• Product Name: Phosphoric Acid Triheptyl Ester
• CAS No: 4621-50-5
• MF: C₂₁H₄₅O₄P
• MW: 392.553368330002
• CID: 1517386
• PubChem ID: 525009
• Update Time: 2025-04-24

Phosphoric Acid Triheptyl Ester Chemical and Physical Properties

Names and Identifiers

• triheptyl phosphate
• phosphoric acid, triheptyl ester
• G83573
• 4621-50-5
• Phosphoric acid triheptyl ester
• Heptanol Phosphate; Heptyl Phosphate ((C7H15O)3PO) (7CI); Triheptyl Phosphate
• SCHEMBL258325
• DTXSID80335387
• GSURLQOINUQIIH-UHFFFAOYSA-N
• Phosphoric Acid Triheptyl Ester

• Inchi： 1S/C21H45O4P/c1-4-7-10-13-16-19-23-26(22,24-20-17-14-11-8-5-2)25-21-18-15-12-9-6-3/h4-21H2,1-3H3
• InChI Key： GSURLQOINUQIIH-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCCCCC)(OCCCCCCC)OCCCCCCC

Computed Properties

• Exact Mass: 392.30575
• Monoisotopic Mass: 392.30554691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.445
• PSA: 44.76
• LogP: 8.05550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Phosphoric Acid Triheptyl Ester

Triheptyl Phosphate (CAS 4621-50-5): Properties, Applications, and Market Insights

Triheptyl phosphate (CAS 4621-50-5), also known as THP, is an organophosphate compound widely used in industrial applications due to its unique chemical properties. As a plasticizer and flame retardant, it plays a critical role in enhancing material performance. This article explores its physical and chemical properties, industrial applications, and current market trends, while addressing frequently asked questions in the field.

The molecular formula of triheptyl phosphate is C₂₁H₄₅O₄P, with a molecular weight of 392.56 g/mol. It is a clear, colorless liquid with a mild odor, and its boiling point ranges between 220-230°C under reduced pressure. One of its standout features is its low volatility, making it ideal for high-temperature applications. Researchers and manufacturers often search for "triheptyl phosphate solubility" or "THP compatibility with polymers," as these properties are crucial for formulation development.

In the plastics industry, triheptyl phosphate is valued as a secondary plasticizer, often combined with primary plasticizers to improve flexibility and durability. Its flame-retardant properties are increasingly relevant due to growing safety regulations in electronics and construction materials. Recent searches like "eco-friendly flame retardants 2024" highlight the demand for sustainable alternatives, positioning THP as a candidate for further research in green chemistry.

The lubricant industry also utilizes triheptyl phosphate as an anti-wear additive, particularly in hydraulic fluids and gear oils. Its ability to reduce friction and prevent metal-to-metal contact aligns with trends in "high-performance lubricant additives." Additionally, its thermal stability makes it suitable for extreme-pressure applications, a topic frequently queried in engineering forums.

From a market perspective, the demand for triheptyl phosphate is influenced by regional regulations and industrial growth. Analysts note increased interest in "THP suppliers in Asia" and "triheptyl phosphate price trends," reflecting its importance in emerging economies. As industries prioritize material safety and performance efficiency, CAS 4621-50-5 remains a compound of significant commercial interest.

Environmental and health safety profiles of triheptyl phosphate are also frequently discussed. While it is generally considered stable under normal conditions, proper handling guidelines are essential. Queries such as "THP biodegradability" or "triheptyl phosphate toxicity data" indicate user concerns aligned with global chemical safety standards.

In summary, triheptyl phosphate (CAS 4621-50-5) is a versatile compound with applications spanning plastics, lubricants, and flame retardancy. Its thermal stability and compatibility with various materials ensure its continued relevance in industrial chemistry. For researchers and buyers, understanding its technical specifications and market dynamics is key to leveraging its full potential.